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Compound of Interest

Compound Name: Allyl butyrate

Cat. No.: B1265518

Abstract: This technical guide provides a comprehensive overview of Allyl Butyrate (CAS
2051-78-7), an aliphatic allyl ester widely utilized in the flavor and fragrance industries. The
document details its chemical and physical properties, established synthesis and analytical
methodologies, key applications, and critical toxicological and safety data. All quantitative
information is presented in structured tables for clarity. The guide includes detailed
experimental protocols and visual diagrams of chemical processes and metabolic pathways to
support researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

Allyl butyrate, also known as prop-2-enyl butanoate, is an organic ester with the chemical
formula C7H1202.[1] It is recognized for its potent and complex fruity aroma, often described as
reminiscent of pineapple, apricot, and peach.[1][2] This distinct organoleptic profile has
established allyl butyrate as a significant component in the formulation of artificial flavors and
fragrances for a wide array of consumer products, including foods, beverages, cosmetics, and
air fresheners.[1][3]

From a chemical standpoint, it is classified as a fatty acid ester, derived from the condensation
of butyric acid and allyl alcohol.[4][5] While its primary commercial use is tied to its sensory
properties, its chemical structure, featuring a reactive allyl group, also makes it a viable
intermediate in various organic syntheses.[1] This guide serves as a technical resource,
consolidating critical data on its synthesis, analysis, and biological profile to aid in research and
development activities.
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Chemical and Physical Properties

The fundamental properties of allyl butyrate are summarized below. These data are critical for

its handling, application, and analysis.

Table 2.1: Chemical Identifiers and Formula

Identifier Value Reference
CAS Number 2051-78-7 [4][6]

EC Number 218-129-8 [4]

FEMA Number 2021 [21[4]
JECFA Number 2 [4]
Molecular Formula C7H1202 [1][6]
Molecular Weight 128.17 g/mol [1][4]

Canonical SMILES

CCCC(=0)0CC=C

[6]

| InChl Key | RMZIOVIJHUJAAEY-UHFFFAOYSA-N | |

Table 2.2: Physical and Chemical Properties
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Property Value Reference
Appearance Colorless clear liquid [2]
Boiling Point 142-143 °C (at 760 mmHQ) [41[6]

44-45 °C (at 15 mmHg) [1]
Melting Point -80 °C [41[6]
Density 0.897 - 0.902 g/mL (at 25 °C) [2][4]
Refractive Index 1.412 - 1.418 (at 20 °C) [2][4]
Flash Point 42 °C/107.6 °F (closed cup)
Solubility in Water 1.233 g/L (at 25 °C) [1]
Solubility (Other) Soluble in ethanol and oils [1114]

| LogP (Octanol/Water)| 2.2 |[1] |

Synthesis and Manufacturing

Allyl butyrate is produced synthetically for commercial use. The most prevalent industrial
method is the Fischer-Speier esterification, though modern enzymatic and catalytic methods

are also employed.[1]

Fischer-Speier Esterification

This classic method involves the acid-catalyzed reaction between butyric acid and allyl alcohol.
[1] The reaction is reversible and driven towards the product side by removing water as it
forms.[7] Typical acid catalysts include sulfuric acid.[1] Reaction temperatures generally range
from 60-110°C.[1]
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Reactants

Products

Allyl Alcohol

Proces
\
ButyricAcid ] ___~ | Reaction Vessel

Acid Catalyst
(e.g., H2S0a)
Heat (60-110°C)

Water (byproduct)

Purification
» 0,
Crude Allyl Butyrate »!  (c.g. Distillation) Allyl Butyrate (298%)

Allyl Butyrate Sample

GC-MS
tructural Elucidation
Gas Chromatography HPLC Infrared Spectroscopy (IR) NMR Spectroscopy Mass Spectrometry (MS)
(GC) (Functional Groups) (Connectivity) (Molecular Weight)

Identity & Purity Confirmed
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Allyl Butyrate
(Ingested)

!

Ester Hydrolysis
(e.g., in stomach)

Metabolites
Allyl Alcohol Butyric Acid

A

Toxicological Profile

Allyl Alcohol is a known toxicant.
Butyric acid is metabolized.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.thegoodscentscompany.com/data/rw1017881.html
https://www.chemicalbull.com/products/allyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-butyrate
https://foodb.ca/compounds/FDB020374
https://commonchemistry.cas.org/detail?cas_rn=2051-78-7
https://en.wikipedia.org/wiki/Ester
https://www.benchchem.com/product/b1265518#allyl-butyrate-cas-number-2051-78-7
https://www.benchchem.com/product/b1265518#allyl-butyrate-cas-number-2051-78-7
https://www.benchchem.com/product/b1265518#allyl-butyrate-cas-number-2051-78-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

